Cas no 952664-95-8 (2-tert-butyl-7-fluoro-1H-indol-5-amine)

2-tert-Butyl-7-fluoro-1H-indol-5-amine is a fluorinated indole derivative characterized by its tert-butyl and amine functional groups. This compound is of interest in medicinal chemistry and pharmaceutical research due to its structural features, which may enhance binding affinity and metabolic stability. The tert-butyl group contributes to steric hindrance, potentially improving selectivity in biological interactions, while the fluorine atom can influence electronic properties and bioavailability. The amine moiety offers a reactive site for further derivatization, making it a versatile intermediate in synthetic applications. Its well-defined structure and potential pharmacological relevance make it suitable for drug discovery and development studies.
2-tert-butyl-7-fluoro-1H-indol-5-amine structure
952664-95-8 structure
Product Name:2-tert-butyl-7-fluoro-1H-indol-5-amine
CAS No:952664-95-8
MF:C12H15FN2
MW:206.259306192398
CID:1122989
PubChem ID:51358283
Update Time:2025-05-28

2-tert-butyl-7-fluoro-1H-indol-5-amine Chemical and Physical Properties

Names and Identifiers

    • 2-(tert-butyl)-7-fluoro-1H-indol-5-amine
    • 2-tert-butyl-7-fluoro-1H-indol-5-amine
    • KTLSWZVKSGUACG-UHFFFAOYSA-N
    • 2-(1,1-Dimethylethyl)-7-fluoro-1H-indol-5-amine
    • AT32788
    • SCHEMBL1465213
    • DTXSID601244780
    • AKOS015898446
    • 952664-95-8
    • DB-314369
    • MDL: MFCD18910909
    • Inchi: 1S/C12H15FN2/c1-12(2,3)10-5-7-4-8(14)6-9(13)11(7)15-10/h4-6,15H,14H2,1-3H3
    • InChI Key: KTLSWZVKSGUACG-UHFFFAOYSA-N
    • SMILES: FC1=CC(=CC2=C1NC(=C2)C(C)(C)C)N

Computed Properties

  • Exact Mass: 206.12192665g/mol
  • Monoisotopic Mass: 206.12192665g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 236
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 41.8Ų

Experimental Properties

  • Density: 1.178

2-tert-butyl-7-fluoro-1H-indol-5-amine Pricemore >>

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